![molecular formula C10H17NO2 B2617389 Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate CAS No. 1492853-42-5](/img/structure/B2617389.png)
Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate” is a chemical compound with the molecular formula C10H17NO2 . It has a molecular weight of 183.25 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms ©, 17 hydrogen atoms (H), 1 nitrogen atom (N), and 2 oxygen atoms (O), forming a complex structure .Mechanism of Action
The mechanism of action of Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate is not fully understood, but it is believed to act on the GABAergic system, which is involved in the regulation of neuronal activity. This compound has been shown to enhance the binding of GABA to its receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to have anticonvulsant and analgesic properties, as well as sedative and anxiolytic effects. This compound has also been shown to reduce inflammation and oxidative stress, suggesting that it may have potential applications in the treatment of inflammatory and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate in lab experiments is that it is relatively easy to synthesize using standard laboratory techniques. Additionally, this compound has been shown to have a number of potential applications in various fields of scientific research. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate. One area of interest is in the development of new drugs for the treatment of neurological disorders such as epilepsy and chronic pain. Another area of interest is in the development of new anti-inflammatory and antioxidant agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate has been synthesized using a variety of methods, including the reaction of cyclopropylmethylamine with methyl 2-bromopyrrolidine-1-carboxylate, and the reaction of 1-cyclopropylmethylpyrrolidine-2-carboxylic acid with methanol and thionyl chloride. The synthesis of this compound is relatively straightforward and can be achieved using standard laboratory techniques.
Scientific Research Applications
Methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate has been shown to have potential applications in various fields of scientific research. One area of interest is in the development of new drugs. This compound has been shown to have anticonvulsant and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and chronic pain.
Properties
IUPAC Name |
methyl 1-(cyclopropylmethyl)pyrrolidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO2/c1-13-10(12)9-3-2-6-11(9)7-8-4-5-8/h8-9H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMAUENYMFNXBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCN1CC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.